Cas no 1805193-64-9 (5-(Difluoromethyl)-2,4-diiodopyridine)
5-(Difluoromethyl)-2,4-diiodopyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry, particularly in cross-coupling reactions and pharmaceutical intermediate synthesis. The presence of both difluoromethyl and diiodo substituents enhances its reactivity, enabling selective functionalization at the 2- and 4-positions. The difluoromethyl group contributes to improved metabolic stability in bioactive compounds, while the iodine atoms facilitate palladium-catalyzed transformations such as Suzuki or Sonogashira couplings. This compound is valued for its versatility in constructing complex heterocyclic frameworks, making it a useful building block in medicinal chemistry and materials science applications. Its stability under standard storage conditions further ensures reliable handling in laboratory settings.
1805193-64-9 structure
Product Name:5-(Difluoromethyl)-2,4-diiodopyridine
CAS No:1805193-64-9
MF:C6H3F2I2N
MW:380.90047287941
CID:4812239
Update Time:2025-05-27
5-(Difluoromethyl)-2,4-diiodopyridine Chemical and Physical Properties
Names and Identifiers
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- 5-(Difluoromethyl)-2,4-diiodopyridine
-
- Inchi： 1S/C6H3F2I2N/c7-6(8)3-2-11-5(10)1-4(3)9/h1-2,6H
- InChI Key： JDLTXEIEDUJEEP-UHFFFAOYSA-N
- SMILES： IC1C=C(N=CC=1C(F)F)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- XLogP3: 2.8
- Topological Polar Surface Area: 12.9
5-(Difluoromethyl)-2,4-diiodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077892-250mg |
5-(Difluoromethyl)-2,4-diiodopyridine |
1805193-64-9 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029077892-500mg |
5-(Difluoromethyl)-2,4-diiodopyridine |
1805193-64-9 | 97% | 500mg |
$847.60 | 2022-04-01 | |
| Alichem | A029077892-1g |
5-(Difluoromethyl)-2,4-diiodopyridine |
1805193-64-9 | 97% | 1g |
$1,549.60 | 2022-04-01 |
5-(Difluoromethyl)-2,4-diiodopyridine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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